(E)-7-isobutyl-3-methyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-(2-methylpropyl)-8-[(2E)-2-(1-phenylethylidene)hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C18H22N6O2/c1-11(2)10-24-14-15(23(4)18(26)20-16(14)25)19-17(24)22-21-12(3)13-8-6-5-7-9-13/h5-9,11H,10H2,1-4H3,(H,19,22)(H,20,25,26)/b21-12+
• InChI Key: YFKYGFAMZVOSET-CIAFOILYSA-N
• Canonical SMILES: CC(C)CN1C2=C(N=C1NN=C(C)C3=CC=CC=C3)N(C(=O)NC2=O)C
• Isomeric SMILES: CC(C)CN1C2=C(N=C1N/N=C(\C)/C3=CC=CC=C3)N(C(=O)NC2=O)C
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

(E)-7-isobutyl-3-methyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H22N6O2 and its molecular weight is 354.414. The purity is usually 95%.
BenchChem offers high-quality (E)-7-isobutyl-3-methyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-7-isobutyl-3-methyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Purine Alkaloids in Marine Life

• Application : Investigation of purine alkaloids in marine organisms.
• Details : Study on purine alkaloids from the South China Sea gorgonian Subergorgia suberosa, including the isolation of new purine alkaloids and their weak cytotoxicity towards human cancer cell lines MDA-MB-231 and A435 (Qi, Zhang, & Huang, 2008).

Functional Derivatives of Purines

• Application : Synthesis and functional analysis of purine derivatives.
• Details : Creation of hydrazine functional derivatives and their use in medical treatments such as depression and hypertension. Notable substances identified among 7-R-8-hydrazine derivatives of 1,3-dimethylxantine (Korobko, 2016).

Methylxanthines in Pharmacology

• Application : Understanding the pharmaceutical potential of methylxanthines.
• Details : Analysis of anhydrous methylxanthines, including their therapeutic potential, and examination of their interactions in the context of their pharmacological effects (Latosińska et al., 2014).

Nickel(II) and Copper(II) Complexes with Schiff Base Ligands

• Application : Exploration of metal complexes with Schiff bases.
• Details : Synthesis and characterization of nickel(II) and copper(II) complexes using Schiff base ligands derived from 1-phenylbutane-1,3-dione (Bhowmik, Drew, & Chattopadhyay, 2011).

Ionisation and Methylation Reactions of Purine-6,8-diones

• Application : Investigating the chemical behavior of Purine-6,8-diones.
• Details : Study of the ionisation and methylation reactions of Purine-6,8-diones and their classification based on physical properties (Rahat, Bergmann, & Tamir, 1974).

Novel Purine Derivatives as Anticancer Agents

• Application : Development of new anticancer agents.
• Details : Synthesis of novel substituted purine derivatives and their evaluation as potential anticancer, anti-HIV-1, and antimicrobial agents (Rida et al., 2007).